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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3,5-Trifluorophenylacetonitrile was not
publicly available at the time of this writing. The following guide has been compiled using data
from SDSs of structurally similar compounds, including other trifluorophenylacetonitrile isomers
and related nitriles. This information should be used as a preliminary safety reference only.
Researchers, scientists, and drug development professionals are strongly advised to obtain a
substance-specific SDS from their chemical supplier and to conduct a thorough risk
assessment before handling 2,3,5-Trifluorophenylacetonitrile.

This guide provides an overview of potential hazards, handling procedures, and emergency
protocols associated with trifluorophenylacetonitrile compounds, presented to aid in
establishing safe laboratory practices.

Hazard Identification and Classification

Trifluorophenylacetonitrile isomers are generally classified as hazardous materials. Based on
data for analogous compounds, the primary hazards are associated with acute toxicity.

GHS Hazard Statements for Analogous Compounds:
e H301/H302: Toxic or Harmful if swallowed.[1][2]
e H311/H312: Toxic or Harmful in contact with skin.[1][2][3]

e H315: Causes skin irritation.[1][2]
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e H319: Causes serious eye irritation.[1][2]

e H331/H332: Toxic or Harmful if inhaled.[1][2]

o H335: May cause respiratory irritation.[1][2]
Signal Word: Danger|[1]

Hazard Pictograms:

e GHSO06: Skull and crossbones (for acute toxicity)

Physical and Chemical Properties

Quantitative data for 2,3,5-Trifluorophenylacetonitrile is not readily available. The following
table presents data for a closely related isomer, 2,4,5-Trifluorophenylacetonitrile, to provide an
estimate of its physical and chemical properties.

Value (for 2,4,5-
Property . L.
Trifluorophenylacetonitrile)
Molecular Formula CsHaF3N
Molecular Weight 171.12 g/mol [3]
Appearance Clear, colorless to almost colorless liquid[3]
CAS Number 220141-74-2[3]

Toxicological Information

Detailed toxicological studies for 2,3,5-Trifluorophenylacetonitrile are not available. The
toxicological profile is anticipated to be similar to other nitriles, which can release cyanide upon
metabolism. The primary routes of exposure are inhalation, ingestion, and skin contact.
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Potential Health Effects (Based on

Exposure Route
Analogous Compounds)

Toxic or harmful, may cause respiratory

Inhalation
irritation.[1][2]
Skin Contact Toxic or harmful; causes skin irritation.[1][2][3]
Eye Contact Causes serious eye irritation.[1][2]
Ingestion Toxic or harmful.[1][2]

Symptoms of overexposure may include irritation to the skin, eyes, and respiratory tract. In
severe cases of poisoning, symptoms could include nausea, vomiting, and unconsciousness.

[1]

Handling and Storage

Safe handling and storage are crucial to minimize exposure risk.
Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

e Avoid contact with skin and eyes.[2]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1][2]

» Wash hands thoroughly after handling.[4]
Storage:
» Store in a cool, well-ventilated area.[1]

» Keep the container tightly closed.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://www.vulcanchem.com/product/vc2168488
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.angenechemical.com/sds/220227-80-5.pdf
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC0202.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

First-Aid and Emergency Procedures

In case of exposure, immediate medical attention is required.[1]

First-Aid Measures (Based on Analogous

Exposure
Compounds)
) Move the person to fresh air. If not breathing,
Inhalation ) e o L
give artificial respiration. Consult a physician.[2]
Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a
physician.[2]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Consult a physician.[2]
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Consult a physician

immediately.[2]

Fire-Fighting Measures:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific hazards: In a fire, toxic fumes may be emitted, including carbon monoxide, carbon
dioxide, nitrogen oxides, hydrogen cyanide, and hydrogen fluoride.[1]

» Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1]

Experimental Protocols and Workflows
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The following diagrams illustrate generalized workflows for handling and responding to
incidents involving trifluorophenylacetonitrile compounds.

General Handling Workflow for Trifluorophenylacetonitriles
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Caption: General laboratory workflow for handling trifluorophenylacetonitriles.

Emergency Response for a Small Spill
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Caption: Emergency response workflow for a small chemical spill.
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This guide is intended to promote a culture of safety and preparedness. Always prioritize
obtaining the official Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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